![molecular formula C15H22N6O B2565723 1-{[Methyl(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)amino]methyl}cyclobutan-1-ol CAS No. 2199732-99-3](/img/structure/B2565723.png)
1-{[Methyl(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)amino]methyl}cyclobutan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities . They are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .
Synthesis Analysis
While specific synthesis methods for this compound were not found, triazole compounds are often synthesized via the cyclisation of bis-triazolyl alkanes with various amino acids .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Triazole compounds are known to participate in a variety of chemical reactions due to their versatile structure .Scientific Research Applications
Synthesis of Heterocyclic Compounds : The compound , due to its structural complexity, may be involved in the synthesis of various heterocyclic systems. For instance, similar compounds have been utilized in the preparation of substituted pyrimidinones, pyridazinones, and triazolopyrimidines, among others, highlighting the potential of such structures in generating diverse heterocyclic frameworks (Toplak et al., 1999).
Photodimerization and Cycloaddition Reactions : Complexes similar to the one have been shown to undergo photodimerization, where UV light induces the formation of cyclobutane dimers, illustrating the potential photochemical applications of such compounds (Potts et al., 1977). Moreover, 1,3-dipolar cycloaddition reactions, facilitated by copper(I) catalysis, have been employed to incorporate azides into terminal alkynes, forming [1,2,3]-triazoles, which may be relevant to the compound due to its structural motifs (Tornøe et al., 2002).
Biological Activities : While ensuring the exclusion of direct drug use, dosage, and side effects, it's worth noting that compounds with similar structures have been explored for their antimicrobial activities. For example, thiazolopyrimidines and their derivatives have shown potential as antimicrobial agents, suggesting that compounds like the one might also possess such biological activities (Said et al., 2004).
Mechanism of Action
Target of Action
Similar compounds with a triazolo[3,4-b][1,3,4]thiadiazine scaffold have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with a variety of biological targets.
Mode of Action
Compounds with similar structures have been shown to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors, potentially leading to changes in cellular processes.
Biochemical Pathways
Based on the reported pharmacological activities of similar compounds, it can be inferred that the compound may affect multiple pathways related to inflammation, cancer progression, microbial growth, and enzymatic activity .
Result of Action
Given the reported pharmacological activities of similar compounds, it can be inferred that the compound may induce changes at the molecular and cellular levels that result in its observed effects .
properties
IUPAC Name |
1-[[methyl-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]amino]methyl]cyclobutan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N6O/c1-11-16-17-13-4-5-14(18-21(11)13)20-8-12(9-20)19(2)10-15(22)6-3-7-15/h4-5,12,22H,3,6-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPDZZTJRDCDPBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)CC4(CCC4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.